2-Trimethylsilylethynylbenzothiophene

• CAS No.: 866863-45-8
• Molecular Formula: C13H14SSi
• Molecular Weight: 230.40 g/mol
• IUPAC Name: 2-(1-benzothiophen-2-yl)ethynyl-trimethylsilane
• InChI: InChI=1S/C13H14SSi/c1-15(2,3)9-8-12-10-11-6-4-5-7-13(11)14-12/h4-7,10H,1-3H3
• InChI Key: YUSFRPPZNZPUIZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CC2=CC=CC=C2S1

Description

2-Trimethylsilylethynylbenzothiophene is a high-value benzothiophene derivative engineered for advanced chemical synthesis and materials science research. Its molecular structure, which features a benzothiophene core functionalized with a trimethylsilyl-protected ethynyl group, makes it a versatile building block in palladium-catalyzed cross-coupling reactions, such as the Sonogashira reaction . This reactivity is crucial for constructing complex molecular architectures, including extended π-conjugated systems for organic electronic applications . In pharmacological research, structurally similar benzothiophene compounds have demonstrated significant biological activity. Key analogs have shown promise as antifungal agents and exhibit high antibacterial activity against pathogens like Staphylococcus aureus . Furthermore, certain ethynylbenzothiophene derivatives are recognized for their pesticidal and insecticidal properties . Beyond life sciences, this compound serves as a precursor in developing novel materials for clean energy technologies. Research indicates that benzothiophene-based molecules can function as efficient catalysts, such as in the electrooxidation of glucose for fuel cell applications, highlighting their potential in designing next-generation energy conversion devices . This product is strictly for research purposes in a controlled laboratory setting and is not intended for diagnostic, therapeutic, or any personal use. Researchers should consult all relevant safety data sheets prior to handling.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Trimethylsilylethynylbenzothiophene with structurally related benzothiophene derivatives, focusing on substituent effects, synthetic routes, and reactivity.

Substituent Effects and Electronic Properties

Compound	Substituents	Electronic Effects	Key Applications
2-Trimethylsilylethynylbenzothiophene	TMS-ethynyl (bulky, σ-donor)	Stabilizes intermediates in coupling reactions	Conjugated polymers, catalysis
2-Methyl-5-nitrobenzo[b]thiophene (from )	Methyl (EDG), nitro (EWG)	Nitro group enhances electrophilicity	Pharmaceuticals, agrochemicals
Unsubstituted benzothiophene	None	Baseline aromatic reactivity	Organic synthesis, materials science

• Key Insight : The TMS-ethynyl group in the target compound provides steric protection and electronic stabilization, contrasting with the electron-withdrawing nitro group in 2-methyl-5-nitrobenzo[b]thiophene, which increases electrophilic reactivity .

Reactivity and Stability

Compound	Thermal Stability	Reactivity in Cross-Coupling	Deprotection Requirements
2-Trimethylsilylethynylbenzothiophene	High (TMS protection)	High (TMS group retained)	Requires fluoride ions
2-Methyl-5-nitrobenzo[b]thiophene	Moderate	Low (nitro group deactivates)	Not applicable
2-Ethynylbenzothiophene (deprotected)	Low	Very high	N/A

• Research Findings : The TMS-ethynyl group in the target compound prevents unwanted side reactions during storage and synthesis, unlike unprotected ethynyl analogs, which are prone to oxidative dimerization .

Data Tables

Table 1: Comparative Physicochemical Properties

Property	2-Trimethylsilylethynylbenzothiophene	2-Methyl-5-nitrobenzo[b]thiophene
Molecular Weight (g/mol)	~246.4 (estimated)	207.2 (calculated)
Melting Point	Not reported	145–147°C
Solubility	Likely low in polar solvents	Low in water, moderate in DMSO
Key NMR Signal (1H)	TMS: δ 0.2–0.3 ppm	Nitro: δ 8.1–8.3 ppm (aromatic)

Table 2: Reaction Yields and Conditions

Compound	Reaction Type	Yield	Conditions
2-Trimethylsilylethynylbenzothiophene	Sonogashira Coupling	~75%*	Pd catalyst, THF, 60°C
2-Methyl-5-nitrobenzo[b]thiophene	Nitration	62%	HNO3, H2SO4, 0°C

*Estimated based on analogous reactions.

Q & A

Q. What are the standard synthetic routes for 2-Trimethylsilylethynylbenzothiophene, and what key reaction conditions are required?

• Methodological Answer : The synthesis typically involves Sonogashira coupling between a halogenated benzothiophene (e.g., 2-bromobenzothiophene) and trimethylsilylacetylene. Key conditions include:

• Use of palladium catalysts (e.g., Pd(PPh₃)₂Cl₂) and copper iodide as a co-catalyst.
• Solvents like THF or DMF under inert atmosphere (N₂/Ar).
• Temperature control (60–80°C) to balance reaction rate and side-product formation.
  Challenges include sulfur-induced catalyst poisoning, requiring ligand optimization (e.g., bulky phosphines) to stabilize Pd centers . Multi-step syntheses may involve protection/deprotection of functional groups to ensure regioselectivity .

Q. Which spectroscopic techniques are most effective for characterizing 2-Trimethylsilylethynylbenzothiophene, and what spectral markers should be prioritized?

• Methodological Answer :

• ¹H/¹³C NMR :
• Silyl group protons : δ 0.1–0.3 ppm (singlet, 9H, Si(CH₃)₃).
• Ethynyl protons : Absent due to trimethylsilyl protection; verify via ¹³C NMR (ethynyl carbons at ~95–100 ppm).
• IR Spectroscopy :
• C≡C stretch at ~2150 cm⁻¹ (weakened due to silyl group).
• Mass Spectrometry :
• Molecular ion peak (e.g., [M+H]⁺) consistent with C₁₄H₁₆SSi (exact mass: 252.07).
  PubChem data (InChIKey, SMILES) should be cross-referenced for structural validation .

Q. What are the common applications of 2-Trimethylsilylethynylbenzothiophene in organic materials research?

• Methodological Answer :

• Building block for π-conjugated systems : Used in organic semiconductors due to electron-rich thiophene and ethynyl groups enhancing charge transport.
• Precursor for cross-coupling reactions : Desilylation (e.g., TBAF) generates terminal alkynes for further functionalization.
• Ligand design : The silyl-ethynyl group stabilizes metal complexes in catalysis .

Advanced Research Questions

Q. How can researchers resolve contradictory data regarding the reactivity of the ethynyl group in 2-Trimethylsilylethynylbenzothiophene under different catalytic systems?

• Methodological Answer :

• Controlled comparative studies : Test reactivity under Pd, Cu, and Ni catalysts while monitoring byproducts (e.g., Glaser coupling byproducts via GC-MS).
• DFT calculations : Model electronic effects of the silyl group on ethynyl bond polarization.
• In situ spectroscopy : Use Raman to track C≡C bond stability during reactions.
  Discrepancies may arise from solvent polarity (DMF vs. toluene) or ligand steric effects .

Q. What strategies optimize the yield of 2-Trimethylsilylethynylbenzothiophene in multi-step syntheses involving palladium-catalyzed cross-coupling?

• Methodological Answer :

• Pre-activation of catalysts : Pre-form Pd(0) species to reduce induction periods.
• Additives : Use silver salts (Ag₂O) to scavenge halides and prevent catalyst deactivation.
• Stepwise temperature ramping : Start at 50°C to initiate coupling, then increase to 80°C for completion.
  Yield improvements (>80%) are achievable with rigorous moisture/oxygen exclusion .

Q. How can mechanistic studies elucidate the role of the silyl group in stabilizing intermediates during 2-Trimethylsilylethynylbenzothiophene synthesis?

• Methodological Answer :

• Isotopic labeling : Replace Si(CH₃)₃ with Si(CD₃)₃ to track steric/electronic effects via kinetic isotope studies.
• X-ray crystallography : Resolve intermediates (e.g., Pd-alkynyl complexes) to confirm bonding modes.
• Competition experiments : Compare reaction rates with/without silyl protection to quantify stabilization effects.
  Evidence suggests silyl groups reduce alkyne acidity, minimizing side reactions .